Cas no 2731009-44-0 (tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate)

• Product Name: tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate
• CAS No: 2731009-44-0
• MF: C₁₀H₂₁NO₆S₂
• MW: 315.406841039658
• MDL: MFCD34562153
• CID: 5627975
• PubChem ID: 165588519
• Update Time: 2025-05-21

tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2731009-44-0
• tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate
• Z5184546362
• EN300-28338621

• MDL： MFCD34562153
• Inchi： 1S/C10H21NO6S2/c1-10(2,3)17-9(12)11-8(6-18(4,13)14)7-19(5,15)16/h8H,6-7H2,1-5H3,(H,11,12)
• InChI Key： MYTKNCSUZJOSQL-UHFFFAOYSA-N
• SMILES： S(C)(CC(CS(C)(=O)=O)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 315.08102974g/mol
• Monoisotopic Mass: 315.08102974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 123Ų

Additional information on tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate

tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2731009-44-0, commonly referred to as tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and diverse applications across various industries. In this article, we will delve into its properties, synthesis, applications, and the latest research findings that highlight its potential in cutting-edge technologies.

The molecular structure of tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate is characterized by a central propane backbone substituted with two methanesulfonyl groups at positions 1 and 3. This arrangement creates a highly symmetrical and stable framework, which is further enhanced by the presence of a tert-butyl group attached to the nitrogen atom via a carbamate linkage. The combination of these functional groups imparts unique chemical properties, making this compound versatile for various applications.

Recent studies have focused on the synthesis of tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate, particularly in optimizing reaction conditions to achieve higher yields and better purity. Researchers have explored the use of phase-transfer catalysts and microwave-assisted synthesis techniques to streamline the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

In terms of applications, tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate has found significant utility in the pharmaceutical industry as an intermediate in drug development. Its ability to act as a bioisostere for certain functional groups makes it invaluable in designing novel therapeutic agents with improved pharmacokinetic profiles. For instance, recent research has demonstrated its potential in developing inhibitors for key enzymes involved in neurodegenerative diseases such as Alzheimer's.

Beyond pharmaceuticals, this compound has also been explored in agricultural chemistry as a component in advanced pesticides and herbicides. Its ability to selectively target specific biochemical pathways without causing harm to non-target organisms has made it a promising candidate for sustainable agricultural practices. Field trials have shown remarkable efficacy in controlling invasive plant species while maintaining soil health.

The environmental impact of tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate has been a focal point of recent studies. Researchers have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is crucial for assessing its long-term environmental safety and ensuring compliance with global regulations on chemical use.

In conclusion, tert-butyl N-(1,3-dimethanesulfonylpropan-2-yl)carbamate (CAS No. 2731009-44-0) stands out as a multifaceted chemical entity with immense potential across diverse industries. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future innovations. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both scientific progress and industrial development.